4,5,6,7-Tetrahydro-1H-benzimidazol-2-ylmethanamine;2,2,2-trifluoroacetic acid

• IUPAC Name: 4,5,6,7-tetrahydro-1H-benzimidazol-2-ylmethanamine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C8H13N3.C2HF3O2/c9-5-8-10-6-3-1-2-4-7(6)11-8;3-2(4,5)1(6)7/h1-5,9H2,(H,10,11);(H,6,7)
• InChI Key: GGHWCDFWLXYBAY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)NC(=N2)CN.C(=O)(C(F)(F)F)O
• Molecular Formula: C10H14F3N3O2
• Molecular Weight: 265.23 g/mol
• CAS No.: 2138135-70-1

Description

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Scientific Research Applications

Anticancer and Antimicrobial Applications

Benzimidazole derivatives have been synthesized and evaluated for their anticancer and antimicrobial activities. For instance, certain derivatives have shown notable efficacy in in vitro anticancer evaluations against various cancer cell lines, including breast cancer, by employing benzimidazole as a core structure for the synthesis of compounds with potential therapeutic benefits (Salahuddin et al., 2014). Similarly, antimicrobial activity studies have identified benzimidazole derivatives as potent agents against bacterial and fungal strains, highlighting their significance in developing new antimicrobial drugs (Salahuddin et al., 2017).

Pharmacological Screening

Further pharmacological screening of novel benzimidazole derivatives has demonstrated a range of activities, from angiotensin II receptor antagonism, indicative of potential antihypertensive properties, to antimicrobial and antifungal effects. These screenings are essential for discovering new drugs with diverse therapeutic applications (Kohara et al., 1996), (Shaharyar et al., 2016).

Chemical Synthesis and Catalysis

Trifluoroacetic acid (TFA) has been utilized as an efficient catalyst in the synthesis of various benzimidazole derivatives. Its role in facilitating condensation reactions under mild conditions underscores its value in synthetic chemistry, offering pathways to environmentally friendly and cost-effective synthesis strategies (Mohammadizadeh & Taghavi, 2011).

Molecular Structures and Complex Formation

Research on bis(benzimidazole) and trithiocyanurate complexes has provided insights into their antimicrobial properties and potential applications in treating infections caused by bacteria or yeasts. These studies contribute to the understanding of molecular interactions and the design of compounds with targeted biological activities (Kopel et al., 2015).